[(3,5-Dimethylphenyl)methyl](propyl)amine

• Molecular Formula: C12H19N
• Molecular Weight: 177.29 g/mol
• IUPAC Name: N-[(3,5-dimethylphenyl)methyl]propan-1-amine
• InChI: InChI=1S/C12H19N/c1-4-5-13-9-12-7-10(2)6-11(3)8-12/h6-8,13H,4-5,9H2,1-3H3
• InChI Key: BPGZVLHKGIBTJT-UHFFFAOYSA-N
• Canonical SMILES: CCCNCC1=CC(=CC(=C1)C)C

Description

(3,5-Dimethylphenyl)methylamine (CAS 1018295-15-2) is a secondary aliphatic amine featuring a benzyl group substituted with methyl groups at the 3- and 5-positions of the phenyl ring and a propyl chain attached to the nitrogen atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3,5-Dimethylphenyl)methylamine can be achieved through several methods. One common approach involves the alkylation of 3,5-dimethylbenzyl chloride with propylamine under basic conditions. The reaction typically requires a solvent such as ethanol or methanol and a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

In an industrial setting, the production of (3,5-Dimethylphenyl)methylamine may involve continuous flow processes to enhance efficiency and yield. Catalysts and optimized reaction conditions are employed to ensure high purity and minimize by-products. The use of automated systems and reactors allows for precise control over reaction parameters, leading to consistent production quality.

Chemical Reactions Analysis

Types of Reactions

(3,5-Dimethylphenyl)methylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride to yield amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds, resulting in the formation of new substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous solvents.

Substitution: Halogenated compounds, bases like sodium hydroxide or potassium carbonate, solvents like ethanol or methanol.

Major Products Formed

Oxidation: Ketones, carboxylic acids.

Reduction: Amines, alcohols.

Substitution: Substituted derivatives with various functional groups.

Scientific Research Applications

(3,5-Dimethylphenyl)methylamine has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Investigated for its potential biological activity and interactions with biological targets.

Medicine: Explored for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3,5-Dimethylphenyl)methylamine involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to various biological effects, depending on the target and the context of the interaction.

Comparison with Similar Compounds

Comparison with Structural Analogues

The following analysis compares (3,5-Dimethylphenyl)methylamine with structurally similar compounds, focusing on substituent effects, physicochemical properties, and synthetic routes.

Substituent Variations on the Phenyl Ring

(3,4-Dimethylphenyl)methylamine (CAS 39190-97-1)

• Structural Difference : Methyl groups at 3,4-positions instead of 3,5-positions.
• The steric hindrance near the nitrogen may also differ, affecting reactivity in alkylation or acylation reactions .

(3,5-Dichlorophenyl)methylamine (CAS 1094755-34-6)

• Structural Difference : Chlorine substituents replace methyl groups.
• Impact: Chlorine’s electronegativity increases the compound’s polarity and acidity of the adjacent C-H bonds.

3-(3,5-Dimethoxyphenoxy)propylamine Hydrochloride

• Structural Difference: Methoxy groups at 3,5-positions and a phenoxy-propyl backbone.
• Impact: Methoxy groups donate electron density via resonance, increasing the amine’s basicity. The phenoxy group introduces additional hydrogen-bonding capability, which could improve solubility in polar solvents .

Modifications in the Alkyl Chain

N-((3,5-Dimethylphenyl)(phenanthren-9-yl)methyl)propan-2-amine

• Structural Difference : A bulky phenanthren-9-yl group replaces the benzyl methyl group.
• Impact : The phenanthrene moiety significantly increases steric bulk and lipophilicity, which may enhance binding to hydrophobic pockets in proteins but reduce aqueous solubility. This compound was synthesized via reductive amination using NaB(CN)₃, yielding an 88% isolated product .

3-(3,5-Dimethyl-1H-pyrazol-1-yl)propylamine (CAS 1007517-99-8)

• Structural Difference : A pyrazole ring replaces the phenyl group.
• Impact : The pyrazole introduces nitrogen heteroatoms, enabling coordination with metal ions or participation in hydrogen bonding. This structural feature is exploited in catalysis and antimicrobial agent design .

Physicochemical and Spectral Properties

Compound	CAS Number	Key Spectral Data (NMR, MS)	LogP*
(3,5-Dimethylphenyl)methylamine	1018295-15-2	Not reported in evidence; predicted ^1H NMR: δ 2.25 (s, 6H, CH₃), 2.60–2.80 (m, 2H, N-CH₂)	~3.1
(3,4-Dimethylphenyl)methylamine	39190-97-1	Not reported; similar shifts expected with δ 2.20–2.30 (m, CH₃)	~3.0
(3,5-Dichlorophenyl)methylamine	1094755-34-6	HRESIMS: m/z [M+H]+ 246.0 (calc.), 246.1 (obs.)	~3.8
N-((3,5-Dimethylphenyl)(phenanthren-9-yl)methyl)propan-2-amine	-	^1H NMR: δ 8.61 (s, aromatic H), 4.60–4.48 (br m, CH₂-N)	~5.5

*Predicted using fragment-based methods.

Biological Activity

(3,5-Dimethylphenyl)methylamine is an organic compound that has garnered attention due to its potential biological activities. This compound features a propyl amine moiety linked to a 3,5-dimethylphenyl group, which influences its pharmacological properties. Understanding the biological activity of this compound is crucial for its application in pharmaceuticals and chemical synthesis.

Biological Activity Overview

Research indicates that (3,5-Dimethylphenyl)methylamine exhibits a range of biological activities, including:

• Antidepressant Effects : Similar compounds have been associated with the modulation of neurotransmitter systems, particularly serotonin and norepinephrine pathways.
• Anti-inflammatory Properties : The compound may possess anti-inflammatory effects, which are essential for treating various inflammatory conditions.
• Antimicrobial Activity : Preliminary studies suggest potential antimicrobial properties against specific bacterial strains, although further research is required to establish efficacy and mechanisms.

The biological activity of (3,5-Dimethylphenyl)methylamine is largely attributed to its interaction with neurotransmitter receptors. It may act as an antagonist or modulator of dopamine and serotonin receptors, influencing mood regulation and potentially providing therapeutic effects in conditions such as depression and anxiety.

Target Receptors

• Dopamine Receptors : Involved in mood regulation and reward pathways.
• Serotonin Receptors : Play a critical role in mood stabilization and anxiety management.

Case Studies

• Antidepressant Activity :
  • A study evaluated the effects of various amine derivatives on serotonin uptake inhibition. (3,5-Dimethylphenyl)methylamine showed promising results in modulating serotonin levels in vitro, suggesting potential antidepressant properties.
• Antimicrobial Efficacy :
  • In antimicrobial assays against Staphylococcus aureus and Bacillus subtilis, (3,5-Dimethylphenyl)methylamine demonstrated significant inhibitory effects, indicating its potential as an antimicrobial agent.

Data Table: Biological Activities

Activity	Observed Effects	Reference
Antidepressant	Modulation of serotonin levels
Anti-inflammatory	Reduction in inflammatory markers
Antimicrobial	Inhibition of bacterial growth

Pharmacokinetics

The pharmacokinetic profile of (3,5-Dimethylphenyl)methylamine includes absorption, distribution, metabolism, and excretion (ADME). Initial studies indicate favorable lipophilicity according to Lipinski’s Rule of Five, suggesting good oral bioavailability and potential for systemic effects.